Cas no 54843-09-3 (2-Propenoic acid, 2-propoxy-1-(propoxymethyl)ethyl ester)

• Product Name: 2-Propenoic acid, 2-propoxy-1-(propoxymethyl)ethyl ester
• CAS No: 54843-09-3
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 353550
• PubChem ID: 71364466
• Update Time: 2025-04-19

2-Propenoic acid, 2-propoxy-1-(propoxymethyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-propoxy-1-(propoxymethyl)ethyl ester
• 1,3-dipropoxypropan-2-yl prop-2-enoate
• 54843-09-3
• DTXSID10787931

• Inchi： 1S/C12H22O4/c1-4-7-14-9-11(10-15-8-5-2)16-12(13)6-3/h6,11H,3-5,7-10H2,1-2H3
• InChI Key： UIQSNJBQTYCNBU-UHFFFAOYSA-N
• SMILES： O(CCC)CC(COCCC)OC(C=C)=O

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76